Cas no 61457-02-1 (5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-)

5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)- structure
61457-02-1 structure
Product Name:5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-
CAS No:61457-02-1
MF:C8H11Cl2N3
MW:220.099039316177
CID:478597
PubChem ID:12320344
Update Time:2025-04-19

5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-
    • 2-tert-butyl-4,6-dichloropyrimidin-5-amine
    • 2-(tert-butyl)-4,6-dichloropyrimidin-5-amine
    • 61457-02-1
    • DTXSID30488397
    • Inchi: 1S/C8H11Cl2N3/c1-8(2,3)7-12-5(9)4(11)6(10)13-7/h11H2,1-3H3
    • InChI Key: KIMRBKPZOVJRPF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=NC(C(C)(C)C)=N1)Cl)N

Computed Properties

  • Exact Mass: 219.03323
  • Monoisotopic Mass: 219.0330028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.8
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